Cas no 1600-44-8 (1λ?-thiolan-1-one)

1λ?-thiolan-1-one Properties

Names and Identifiers

• Tetramethylene sulfoxide
• Tetrahydrothiophene S-oxide
• TetrahydrothiopheneSoxide
• Tetramethylene sulphoxide
• Tetrahydrothiophene 1-oxide
• thiolane 1-oxide
• Thiophane oxide
• Tetrahydrothiophene oxide
• Thiophane monoxide
• Thiophane 1-oxide
• THIOPHENE, TETRAHYDRO-, 1-OXIDE
• Thiophene, tetrahydro, 1-oxide
• Tetrametylene sulfoxide
• ISXOBTBCNRIIQO-UHFFFAOYSA-N
• TETRAHYDRO-THIOPHENE-1-OXIDE
• Tetramethylene sulfoxide, 97%
• Thiophene, 1-oxide
• PubChem12544
• 1lambda4-thiolan-1-one
• tetrahydrothiop
• Tetrahydrothiophene 1-Oxide
• 1λ?-thiolan-1-one
• TMSO
• QZT
• NS00015333
• NSC 65433
• tetrahydrothiophen-1-oxide
• FL7PF5FLM2
• UNII-FL7PF5FLM2
• NCIOpen2_000223
• CHEMBL1207
• InChI=1/C4H8OS/c5-6-3-1-2-4-6/h1-4H
• D92307
• CS-0207394
• TETRAHYDROTHIOPHENE-1-OXIDE
• SCHEMBL27830
• MFCD00005477
• DTXSID6061814
• EINECS 216-493-2
• WLN: T5STJ AO
• AKOS000121854
• FS-4006
• J-009671
• Thiophene-1-oxide, tetrahydro-
• Z278052312
• A810104
• NSC65433
• Tetrahydro-thiophene 1-oxide
• CHEBI:138746
• EN300-28865
• SY010164
• FT-0633695
• NSC-65433
• BRN 0105274
• 5-17-01-00038 (Beilstein Handbook Reference)
• Tetrahydrothiophene 1-oxide, 96%
• Thiophene,tetrahydro-,1-oxide
• BDBM50224861
• 1600-44-8
• T0146
• 1-thiolan-1-one
• AI3-62189
• 1lambda-thiolan-1-one
• Tetramethylenesulfoxide
• Thiolane 1-oxide
• tetrahydrothiophene 1-oxide
• DB-043445
• +Expand

• MDL： MFCD00005477
• InChIKey： ISXOBTBCNRIIQO-UHFFFAOYSA-N
• Inchi： 1S/C4H8OS/c5-6-3-1-2-4-6/h1-4H2
• SMILES： S1(C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O
• BRN： 0105274

Computed Properties

• Exact Mass: 104.03000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 104.03
• Heavy Atom Count: 6
• Complexity: 61.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 36.3

Experimental Properties

• LogP: 1.39460
• PSA: 36.28000
• Refractive Index: n20/D 1.52(lit.)
• Water Partition Coefficient: Fully miscible in water.
• Boiling Point: 107°C/12mmHg(lit.)
• Flash Point: Fahrenheit: 233.6 ° f < br / > Celsius: 112 ° C < br / >
• Color/Form: Colorless liquid.
• Solubility: Soluble in water.
• Density: 1.158 g/mL at 25 °C(lit.)

1λ?-thiolan-1-one Security Information

• RTECS：XN0830000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：The warehouse shall be ventilated and dried at low temperature, and stored and transported separately from food and oxidant
• TSCA：T

1λ?-thiolan-1-one Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%